6-acetyl-2-(4-(N,N-diallylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-[[4-[bis(prop-2-enyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C23H26N4O5S2/c1-4-11-27(12-5-2)34(31,32)17-8-6-16(7-9-17)22(30)25-23-20(21(24)29)18-10-13-26(15(3)28)14-19(18)33-23/h4-9H,1-2,10-14H2,3H3,(H2,24,29)(H,25,30)
• InChI Key: RWDJZEFVLGTRKU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C
• Molecular Formula: C23H26N4O5S2
• Molecular Weight: 502.6 g/mol

Description

6-acetyl-2-(4-(N,N-diallylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C23H26N4O5S2 and its molecular weight is 502.6. The purity is usually 95%.
BenchChem offers high-quality 6-acetyl-2-(4-(N,N-diallylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-acetyl-2-(4-(N,N-diallylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Complex Chemistry and Properties : A study by Boča, Jameson, and Linert (2011) highlighted the complex chemistry and properties of compounds like 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine. Their research revealed the versatile applications of such compounds in spectroscopy, magnetic properties, and biological and electrochemical activity Boča, Jameson, & Linert, 2011.

• Potential CNS Acting Drugs : Saganuwan (2017) discussed the potential of functional chemical groups, similar to those found in the compound , to serve as lead molecules for synthesizing compounds with Central Nervous System (CNS) activity. The study suggested a broad range of applications for heterocycles containing nitrogen (N), sulfur (S), and oxygen (O) Saganuwan, 2017.

• Optoelectronic Materials : Lipunova et al. (2018) emphasized the significance of compounds like quinazolines and pyrimidines in the development of novel optoelectronic materials. Their research indicated that incorporating such structures into π-extended conjugated systems is valuable for creating materials for organic light-emitting diodes and other electronic devices Lipunova et al., 2018.

• Synthesis of Hybrid Catalysts : Parmar, Vala, and Patel (2023) discussed the importance of hybrid catalysts in the synthesis of complex chemical structures, highlighting the wide range of applicability of such catalysts in developing lead molecules for medicinal and pharmaceutical industries Parmar, Vala, & Patel, 2023.

• Bioactive Heterocyclic Compound : Yoda (2020) reviewed the significance of compounds like 3-hydroxycoumarin in various biological fields, indicating the broad spectrum of chemical, photochemical, and biological properties of such compounds Yoda, 2020.

• Supramolecular Chemistry : Cantekin, de Greef, and Palmans (2012) highlighted the importance of benzene-1,3,5-tricarboxamides in supramolecular chemistry. Their research indicated the versatility of these compounds in nanotechnology, polymer processing, and biomedical applications Cantekin, de Greef, & Palmans, 2012.

• Antitumor Activity : Iradyan, Iradyan, Arsenyan, and Stepanyan (2009) reviewed the antitumor activity of imidazole derivatives, showing the potential of similar compounds in the search for new antitumor drugs and the synthesis of compounds with different biological properties Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009.